5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole

• Molecular Formula: C10H8BrN3O2S
• Molecular Weight: 314.16 g/mol
• IUPAC Name: 5-(4-bromophenyl)sulfanyl-1-methyl-4-nitroimidazole
• InChI: InChI=1S/C10H8BrN3O2S/c1-13-6-12-9(14(15)16)10(13)17-8-4-2-7(11)3-5-8/h2-6H,1H3
• InChI Key: XLFUVMNKHCIQDM-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1SC2=CC=C(C=C2)Br)[N+](=O)[O-]

Description

5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BSI-201 and is a PARP inhibitor, which means it inhibits the activity of poly (ADP-ribose) polymerase (PARP) enzymes.

Mechanism of Action

PARP enzymes play a crucial role in DNA repair, and their inhibition can lead to the accumulation of DNA damage and ultimately cell death. 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole inhibits the activity of PARP enzymes by binding to their catalytic domain. This binding prevents the PARP enzymes from repairing DNA damage, leading to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole are primarily related to its inhibition of PARP enzymes. This inhibition leads to the accumulation of DNA damage and ultimately cell death. Additionally, PARP inhibitors have been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole in lab experiments is its ability to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. Additionally, the compound has potential applications in the treatment of other diseases, such as cardiovascular and neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which can affect the accuracy of the results.

Future Directions

There are several future directions for the research and development of 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole. One direction is to explore the potential applications of this compound in the treatment of other diseases, such as cardiovascular and neurological disorders. Additionally, researchers can investigate the potential of combining PARP inhibitors with other cancer treatments to enhance their effectiveness. Finally, future research can focus on developing more potent and selective PARP inhibitors with fewer side effects.
Conclusion:
In conclusion, 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is a promising compound with potential applications in various fields, particularly in cancer research. The compound's ability to inhibit PARP enzymes and enhance the effectiveness of chemotherapy and radiation therapy makes it an attractive target for future research and development. However, further research is needed to fully understand the compound's potential applications and limitations.

Synthesis Methods

The synthesis method of 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole involves the reaction between 4-bromophenyl isothiocyanate and 4-nitroimidazole. The reaction is carried out in the presence of a base, such as potassium carbonate or sodium hydroxide, to generate the desired product. The yield of the product is typically around 60-70%, and the purity can be increased through recrystallization.

Scientific Research Applications

The primary application of 5-[(4-bromophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is in the field of cancer research. PARP inhibitors, such as BSI-201, have been shown to enhance the effectiveness of chemotherapy and radiation therapy in cancer treatment. Additionally, PARP inhibitors have been found to have potential applications in the treatment of other diseases, such as cardiovascular and neurological disorders.